Cas no 13376-16-4 (2-Ethylideneadamantane)

2-Ethylideneadamantane is a highly stable, polycyclic hydrocarbon characterized by its rigid adamantane core and an ethylidene substituent. This compound exhibits exceptional thermal and oxidative stability due to its strained, cage-like structure, making it valuable in high-performance polymer synthesis and specialty materials. Its unique geometry and reactivity enable applications as a monomer in advanced copolymer systems, where it enhances thermal resistance and mechanical properties. The ethylidene group further allows for selective functionalization, facilitating tailored modifications for specific industrial or research needs. Its low polarity and high chemical inertness also make it suitable for use in extreme environments, including high-temperature or corrosive conditions.
2-Ethylideneadamantane structure
2-Ethylideneadamantane structure
Product Name:2-Ethylideneadamantane
CAS No:13376-16-4
MF:C12H18
MW:162.271323680878
CID:1032271
PubChem ID:2795221
Update Time:2025-06-08

2-Ethylideneadamantane Chemical and Physical Properties

Names and Identifiers

    • 2-Ethylideneadamantane
    • Ethyleneadamantane
    • 2-ETHYLIDENEADAMANTA
    • DDSATBSDGAPDPM-OIXVIMQBSA-N
    • 13376-16-4
    • DB-338429
    • ethylidenadamantane
    • DTXSID50383592
    • DDSATBSDGAPDPM-UHFFFAOYSA-N
    • Inchi: 1S/C12H18/c1-2-12-10-4-8-3-9(6-10)7-11(12)5-8/h2,8-11H,3-7H2,1H3/b12-2-
    • InChI Key: DDSATBSDGAPDPM-OIXVIMQBSA-N
    • SMILES: C12CC3C(=CC)C(CC(C3)C1)C2

Computed Properties

  • Exact Mass: 162.140850574g/mol
  • Monoisotopic Mass: 162.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0Ų

2-Ethylideneadamantane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Chemenu
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Additional information on 2-Ethylideneadamantane

Introduction to 2-Ethylideneadamantane (CAS No. 13376-16-4)

2-Ethylideneadamantane, identified by the Chemical Abstracts Service Number (CAS No.) 13376-16-4, is a significant organic compound belonging to the adamantane derivatives. This molecule has garnered considerable attention in the field of medicinal chemistry and materials science due to its unique structural properties and potential applications. The rigid, diamond-like structure of adamantane, combined with the ethylidene functional group, imparts distinct electronic and steric characteristics that make it a valuable scaffold for drug design and material innovation.

The chemical structure of 2-Ethylideneadamantane consists of a central adamantane core, which is a tricyclic hydrocarbon with a cubic geometry, and an ethylidene (CH=CH-) group attached to one of its carbon atoms. This configuration results in a molecule with high symmetry and rigidity, which can influence its interactions with biological targets. The presence of the double bond in the ethylidene group also opens up possibilities for further functionalization, making it a versatile intermediate in synthetic chemistry.

In recent years, 2-Ethylideneadamantane has been studied extensively for its pharmacological potential. Its rigid framework mimics the binding pockets of various enzymes and receptors, making it an attractive candidate for developing novel therapeutic agents. For instance, research has explored its derivatives as potential inhibitors of enzymes involved in cancer metabolism. The adamantane moiety's ability to penetrate the blood-brain barrier has also been exploited in the design of neuropharmacological compounds.

One of the most compelling aspects of 2-Ethylideneadamantane is its role as a building block in materials science. Its high thermal stability and mechanical strength make it suitable for applications in advanced polymers and coatings. Additionally, the compound's luminescent properties have been investigated for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The ethylidene group can be modified to tune these properties, allowing for customization based on specific application needs.

Recent advancements in computational chemistry have further enhanced the understanding of 2-Ethylideneadamantane's behavior. Molecular dynamics simulations have revealed insights into how this compound interacts with biological membranes and proteins, providing a foundation for rational drug design. These simulations have shown that the adamantane core can effectively disrupt lipid bilayers, potentially leading to new strategies for drug delivery systems.

The synthesis of 2-Ethylideneadamantane has also seen significant progress. Modern synthetic methodologies have enabled more efficient and scalable production processes. Catalytic techniques have been particularly useful in introducing functional groups at specific positions on the adamantane core, allowing for greater control over the molecule's properties. This has opened up new avenues for exploring its applications in pharmaceuticals and materials science.

In conclusion, 2-Ethylideneadamantane (CAS No. 13376-16-4) is a multifaceted compound with broad applications across multiple disciplines. Its unique structural features make it a valuable tool in drug discovery and material innovation. As research continues to uncover new possibilities, this molecule is poised to play an increasingly important role in advancing both medicinal chemistry and materials science.

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